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Compound of Interest

Compound Name: 3-Methyl-1-pentyn-3-ol

Cat. No.: B165628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Methyl-1-pentyn-3-ol (CAS No. 77-75-8), a versatile acetylenic alcohol with applications in
organic synthesis and as an intermediate in the pharmaceutical and specialty chemicals
industries.[1] This document details its solubility in various agueous and organic solvents,
provides experimental protocols for solubility determination, and outlines its chemical synthesis.

Physicochemical Properties

Property Value

Molecular Formula CeH100

Molecular Weight 98.14 g/mol [2]

Appearance Clear, colorless to slightly yellow liquid[1]
Boiling Point 121-122 °C

Density 0.866 g/mL at 25 °C

Solubility Data

The solubility of 3-Methyl-1-pentyn-3-ol is a critical parameter for its application in various
chemical processes. Its unique structure, featuring a hydrophilic hydroxyl group and a
moderately sized hydrophobic carbon skeleton, results in a broad range of solubilities.
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Aqueous Solubility

3-Methyl-1-pentyn-3-ol exhibits moderate solubility in water.

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 25 12.8

Organic Solvent Solubility

3-Methyl-1-pentyn-3-ol is miscible with a wide array of organic solvents, indicating that it can
be mixed in all proportions without phase separation. For other solvents, it is described as
soluble, implying a high degree of solubility.

Solvent Solubility
Acetone Miscible[3][4]
Alcohol (Ethanol) Miscible[3][4]
Benzene Miscible
Carbon Tetrachloride Miscible
Chloroform Miscible[3][4]
Diethyl Ether Soluble[3][4]
Ethyl Acetate Miscible[3][4]
Cellosolve Miscible[1]

Experimental Protocols

The following are detailed methodologies for the determination of the solubility of 3-Methyl-1-
pentyn-3-ol in various solvents.

Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)
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This protocol outlines the widely used shake-flask method for determining the solubility of a
substance in water at a specific temperature.

Materials:

e 3-Methyl-1-pentyn-3-ol (purity >98%)

o Distilled or deionized water

o Thermostatically controlled water bath or incubator

e Analytical balance

e Volumetric flasks

o Pipettes

o Syringe filters (e.g., 0.45 um PTFE)

o Gas chromatograph with a flame ionization detector (GC-FID) or a calibrated refractometer

Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of 3-Methyl-1-pentyn-3-ol
to a known volume of distilled water in a sealed container (e.g., a screw-cap vial or flask).
The excess solute should be visibly present as a separate phase.

» Equilibration: Place the sealed container in a thermostatically controlled water bath set to the
desired temperature (e.g., 25 °C). Agitate the mixture for a prolonged period (typically 24-48
hours) to ensure equilibrium is reached.

e Phase Separation: Allow the container to stand undisturbed at the set temperature for at
least 24 hours to allow for complete phase separation.

» Sampling: Carefully withdraw a sample from the aqueous phase using a pipette or syringe.
Avoid disturbing the undissolved solute.
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« Filtration: Immediately filter the collected sample through a syringe filter to remove any
undissolved micro-droplets.

e Quantification: Analyze the concentration of 3-Methyl-1-pentyn-3-ol in the filtrate using a
pre-calibrated analytical method such as GC-FID or refractometry.

o Data Analysis: Calculate the solubility in g/100 mL or other desired units based on the
concentration of the analyte in the saturated solution.

Protocol 2: Determination of Miscibility in Organic
Solvents

This protocol describes a qualitative method to determine if 3-Methyl-1-pentyn-3-ol is miscible
with an organic solvent.

Materials:

3-Methyl-1-pentyn-3-ol

Test solvent (e.g., acetone, ethanol)

Graduated cylinders or pipettes

Test tubes or vials

Vortex mixer

Procedure:
e Initial Mixture: In a clean, dry test tube, add a specific volume of the test solvent (e.g., 1 mL).

 Titration: Gradually add 3-Methyl-1-pentyn-3-ol to the solvent in small increments, mixing
thoroughly after each addition using a vortex mixer.

o Observation: Observe the mixture for any signs of phase separation, cloudiness, or the
formation of a second layer.
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o Determination of Miscibility: Continue adding 3-Methyl-1-pentyn-3-ol until a wide range of
compositions has been tested (e.g., from 1:99 to 99:1). If no phase separation is observed at
any composition, the two liquids are considered miscible.

Synthesis of 3-Methyl-1-pentyn-3-ol

3-Methyl-1-pentyn-3-ol is typically synthesized via the ethynylation of methyl ethyl ketone.
This reaction involves the nucleophilic addition of an acetylide anion to the carbonyl carbon of
the ketone.

A common laboratory-scale synthesis involves the use of sodium acetylide in a suitable solvent.

Reaction: CH3CH2C(O)CHs + HC=CNa — CHsCH2C(ONa)(CH3)C=CH CH3CH2C(ONa)
(CH3)C=CH + H20 - CHs3CH2C(OH)(CHs3)C=CH + NaOH

Below is a logical workflow for the synthesis of 3-Methyl-1-pentyn-3-ol.

Reactants: -
RISy e (Anhy el Ether)
- Sodium Acetylide i L e.g.,

Aqueous Work-up Solvent Extraction Drying of Organic Phase Purification . 1 A
(.., with dilute acid) (e.g., with Diethyl Ether) (.., with Na2504) (Distillation) SRR )

Click to download full resolution via product page
Caption: Synthesis workflow for 3-Methyl-1-pentyn-3-ol.

Experimental Workflow for Solubility Determination

The following diagram illustrates a general experimental workflow for determining the solubility
of a liquid analyte in a solvent.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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